2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)acetamide
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Overview
Description
2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C9H9N5OS and its molecular weight is 235.27. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Applications
Insecticidal Assessment : A study discussed the synthesis of various heterocycles incorporating a thiadiazole moiety for potential use as insecticidal agents against the cotton leafworm, Spodoptera littoralis. The research highlights the versatility of heterocyclic compounds in developing bioactive agents for agricultural applications (Fadda et al., 2017).
Chemical and Pharmacological Activities : Novel pyrazolo[3,4-d]-pyrimidines were synthesized for their expected considerable chemical and pharmacological activities, showing the interest in heterocyclic compounds for diverse bioactive properties (Eljazi I. Al-Afaleq & S. Abubshait, 2001).
Antioxidant and Antitumor Evaluation : The synthesis of new N-substituted-2-amino-1,3,4-thiadiazoles was reported, with some compounds evaluated for their cytotoxicity and antioxidant activities. This illustrates the application of heterocyclic compounds in medicinal chemistry for developing novel therapeutics (Hamama et al., 2013).
Coordination Complexes and Antioxidant Activity : Pyrazole-acetamide derivatives were used to construct Co(II) and Cu(II) coordination complexes, studying the effect of hydrogen bonding on self-assembly processes and evaluating their antioxidant activity. This research demonstrates the intersection of inorganic chemistry and bioactivity studies for potential therapeutic and material science applications (Chkirate et al., 2019).
Mechanism of Action
Target of Action
It’s worth noting that pyrazolylpyridazine, a core structure in this compound, has been associated with a wide spectrum of biological activity .
Mode of Action
Compounds with similar structures have shown to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Derivatives of pyrazolylpyridazine, a similar structure, have been associated with anti-inflammatory, antibacterial, antioxidant, and hypotensive activity .
Result of Action
It’s worth noting that compounds with similar structures have shown a pronounced stimulating effect on plant growth .
Properties
IUPAC Name |
2-(6-pyrazol-1-ylpyridazin-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N5OS/c10-7(15)6-16-9-3-2-8(12-13-9)14-5-1-4-11-14/h1-5H,6H2,(H2,10,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QECKTJZSMPATRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NN=C(C=C2)SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.